Cas no 129263-59-8 ((5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D)

• Product Name: (5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D
• CAS No: 129263-59-8
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 1224176
• PubChem ID: 124518516
• Update Time: 2025-05-30

(5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D Chemical and Physical Properties

Names and Identifiers

• (5S,6R,7E,9E,11E,14Z)-5,6-Dihydroxy-7,9,11,14-icosatetraenoic aci d
• 5(S),6(R)-11-trans DiHETE
• (5S,6R)-DiHETEs
• (5S,6R,7E,9E,11E,14Z)-5,6-DIHYDROXYICOSA-7,9,11,14-TETRAENOIC ACID
• PD019652
• HY-130138B
• 11-trans-5S,6R-Dihydroxy-7E,9E,11E,14Z-eicosatetraenoic acid
• AKOS040755964
• 129263-59-8
• CS-0105232
• (5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D

• Inchi： 1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h6-7,9-13,15,18-19,21-22H,2-5,8,14,16-17H2,1H3,(H,23,24)/b7-6-,10-9+,12-11+,15-13+/t18-,19+/m1/s1
• InChI Key： UVZBUUTTYHTDRR-QLMKOMRNSA-N
• SMILES： O[C@H]([C@@H](/C=C/C=C/C=C/C/C=C\CCCCC)O)CCCC(=O)O

Computed Properties

• Exact Mass: 336.23005950g/mol
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids

Additional information on (5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D

Recent Advances in the Study of (5S,6R,7E,9E,11E,14Z)-5,6-Dihydroxy-7,9,11,14-Icosatetraenoic Acid (129263-59-8)

The compound (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic acid (CAS: 129263-59-8) has garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This polyunsaturated fatty acid derivative, belonging to the eicosanoid family, is known for its role in inflammatory and immune responses. Recent studies have further elucidated its mechanisms of action, biosynthesis pathways, and potential clinical applications, making it a promising candidate for drug development.

One of the key areas of research has focused on the biosynthesis of this compound. A 2023 study published in the *Journal of Biological Chemistry* demonstrated that the enzymatic oxidation of arachidonic acid by lipoxygenases (LOXs) and cytochrome P450 (CYP) enzymes leads to the formation of (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic acid. The study highlighted the stereospecificity of these enzymes, which ensures the precise formation of the 5S,6R-dihydroxy configuration, a critical feature for its biological activity.

In terms of biological activity, recent findings have underscored the compound's role in modulating inflammation. A 2024 paper in *Nature Chemical Biology* reported that this eicosanoid acts as a potent ligand for the G-protein-coupled receptor (GPCR) GPR32, which is involved in resolving inflammatory responses. The study utilized advanced molecular docking and cellular assays to confirm the binding affinity and downstream signaling pathways, suggesting its potential as an anti-inflammatory agent.

Another groundbreaking study, published in *Science Translational Medicine* earlier this year, explored the therapeutic potential of (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic acid in cardiovascular diseases. The researchers found that the compound exhibits vasodilatory effects by enhancing nitric oxide (NO) production in endothelial cells. Preclinical trials in animal models demonstrated its efficacy in reducing hypertension and improving vascular function, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the large-scale synthesis and stabilization of this compound. A 2023 review in *Chemical Reviews* discussed the synthetic strategies for producing (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic acid, emphasizing the need for scalable and cost-effective methods. The review also highlighted the compound's susceptibility to oxidative degradation, which necessitates the development of novel formulation techniques to enhance its stability.

Looking ahead, the integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of derivatives and analogs with improved pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these research findings into viable therapeutic options. The continued exploration of (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic acid and its mechanisms holds great promise for addressing unmet medical needs in inflammation, cardiovascular diseases, and beyond.